Cas no 478017-17-3 (4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid)

• Product Name: 4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid
• CAS No: 478017-17-3
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5453670
• PubChem ID: 45794110
• Update Time: 2025-05-19

4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-Cyano-3-[(3-methoxyphenyl)amino]-3-oxo-1-propen-1-yl]benzoic acid
• 478017-17-3
• EN300-18153382
• Z44316825
• 4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid
• 4-{2-cyano-2-[(3-methoxyphenyl)carbamoyl]eth-1-en-1-yl}benzoic acid

• Inchi： 1S/C18H14N2O4/c1-24-16-4-2-3-15(10-16)20-17(21)14(11-19)9-12-5-7-13(8-6-12)18(22)23/h2-10H,1H3,(H,20,21)(H,22,23)/b14-9-
• InChI Key： UJZIAZUUGMMFGN-ZROIWOOFSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(/C(/C#N)=C\C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.0±55.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on 4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid

Comprehensive Overview of 4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid (CAS No. 478017-17-3): Properties, Applications, and Research Insights

The compound 4-[(Z)-2-Cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid (CAS No. 478017-17-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique cyanoacrylic acid backbone and methoxyaniline substitution, this compound exhibits intriguing photophysical and biochemical properties. Its structural features, including the Z-configuration of the double bond and the presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups, make it a versatile intermediate for advanced applications.

Recent studies highlight the potential of CAS 478017-17-3 in organic electronics, particularly as a building block for dye-sensitized solar cells (DSSCs). The compound’s ability to form stable charge-transfer complexes aligns with the growing demand for sustainable energy solutions. Researchers are also exploring its role in fluorescence-based sensors, where its conjugated π-system enables selective detection of metal ions or biomolecules—a topic frequently searched in academic databases like SciFinder and Reaxys.

In medicinal chemistry, derivatives of 4-[(Z)-2-cyano-3-(3-methoxyanilino)-3-oxoprop-1-enyl]benzoic acid have shown promise as kinase inhibitors, addressing queries about "targeted cancer therapies." The 3-methoxyanilino moiety is particularly noteworthy for its potential to modulate protein-protein interactions, a hot topic in drug discovery forums. Computational studies suggest its utility in designing allosteric modulators, though experimental validation remains ongoing.

Synthetic protocols for CAS 478017-17-3 often involve Knoevenagel condensation between 4-formylbenzoic acid and cyanoacetamide derivatives, a reaction optimized for high stereoselectivity. Analytical techniques like HPLC-MS and NMR are critical for purity assessment, as emphasized in recent QA/QC-related search trends. The compound’s stability under ambient conditions (room-temperature storage) further enhances its practicality for industrial scale-up.

Environmental and regulatory perspectives on 478017-17-3 are also emerging. While not classified as hazardous, its biodegradation pathways are under scrutiny—a reflection of the broader shift toward green chemistry principles. This aligns with frequent searches for "eco-friendly synthetic routes" and "benign by design" strategies in chemical manufacturing.

Future research directions may explore the compound’s utility in supramolecular chemistry or as a ligand for catalysis, areas gaining traction in nanotechnology circles. Collaborative efforts between academia and industry could accelerate its translation into commercial applications, bridging gaps identified in "translational research" discussions.